Cas no 68799-38-2 (4-Oxobedfordiaic acid)

• Product Name: 4-Oxobedfordiaic acid
• CAS No: 68799-38-2
• Molecular Formula: C₁₅H₂₂O₃
• Molecular Weight: 250.33
• CID: 836818
• PubChem ID: 14633036

4-Oxobedfordiaic acid Properties

Names and Identifiers

• 4-Oxobedfordiaic acid
• 2-[(1R,5S)-5-Methyl-4-(3-oxobutyl)-3-cyclohepten-1-yl]acrylic aci d
• 4-Oxo-1(5)
• [ "4-Oxo-1(5)", "11(13)-xanthadien-12-oic acid" ]
• 2-((1R,5S)-5-Methyl-4-(3-oxobutyl)cyclohept-3-en-1-yl)acrylic acid
• 3-Cycloheptene-1-acetic acid, 5-methyl--methylene-4-(3-oxobutyl)-, (1R-cis)-
• FS-8961
• HY-N2643
• starbld0007367
• AKOS032962216
• 68799-38-2
• CS-0023061
• (1R,5S)-5-Methyl--methylene-4-(3-oxobutyl)-3-cycloheptene-1-acetic acid
• 2-[(1R,5S)-5-methyl-4-(3-oxobutyl)cyclohept-3-en-1-yl]prop-2-enoic acid
• DA-49755

• InChIKey： NIQIMYXBAQAIAT-IINYFYTJSA-N
• Inchi： InChI=1S/C15H22O3/c1-10-4-6-14(12(3)15(17)18)9-8-13(10)7-5-11(2)16/h8,10,14H,3-7,9H2,1-2H3,(H,17,18)/t10-,14+/m0/s1
• SMILES： CC1CCC(CC=C1CCC(=O)C)C(=C)C(=O)O

Computed Properties

• Exact Mass: 250.15689456g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 250.15689456g/mol
• Heavy Atom Count: 18
• Complexity: 379
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• LogP: 3.35900
• PSA: 54.37000
• Boiling Point: 411.4±38.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.1 mmHg at 25°C
• Flash Point: 216.8±23.3 °C
• Color/Form: Oil
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Sesquiterpenoids